Cas no 2229075-64-1 (1-(2-chloro-5-fluorophenyl)-4,4-difluorocyclohexan-1-amine)
1-(2-chloro-5-fluorophenyl)-4,4-difluorocyclohexan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- 1-(2-chloro-5-fluorophenyl)-4,4-difluorocyclohexan-1-amine
- 2229075-64-1
- EN300-1944687
-
- Inchi: 1S/C12H13ClF3N/c13-10-2-1-8(14)7-9(10)11(17)3-5-12(15,16)6-4-11/h1-2,7H,3-6,17H2
- InChI Key: OLOVMVIEGNZRMP-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1C1(CCC(CC1)(F)F)N)F
Computed Properties
- Exact Mass: 263.0688616g/mol
- Monoisotopic Mass: 263.0688616g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 275
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 26Ų
1-(2-chloro-5-fluorophenyl)-4,4-difluorocyclohexan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1944687-0.05g |
1-(2-chloro-5-fluorophenyl)-4,4-difluorocyclohexan-1-amine |
2229075-64-1 | 0.05g |
$1008.0 | 2023-09-17 | ||
| Enamine | EN300-1944687-0.1g |
1-(2-chloro-5-fluorophenyl)-4,4-difluorocyclohexan-1-amine |
2229075-64-1 | 0.1g |
$1056.0 | 2023-09-17 | ||
| Enamine | EN300-1944687-0.25g |
1-(2-chloro-5-fluorophenyl)-4,4-difluorocyclohexan-1-amine |
2229075-64-1 | 0.25g |
$1104.0 | 2023-09-17 | ||
| Enamine | EN300-1944687-0.5g |
1-(2-chloro-5-fluorophenyl)-4,4-difluorocyclohexan-1-amine |
2229075-64-1 | 0.5g |
$1152.0 | 2023-09-17 | ||
| Enamine | EN300-1944687-1.0g |
1-(2-chloro-5-fluorophenyl)-4,4-difluorocyclohexan-1-amine |
2229075-64-1 | 1g |
$1599.0 | 2023-06-01 | ||
| Enamine | EN300-1944687-2.5g |
1-(2-chloro-5-fluorophenyl)-4,4-difluorocyclohexan-1-amine |
2229075-64-1 | 2.5g |
$2351.0 | 2023-09-17 | ||
| Enamine | EN300-1944687-5.0g |
1-(2-chloro-5-fluorophenyl)-4,4-difluorocyclohexan-1-amine |
2229075-64-1 | 5g |
$4641.0 | 2023-06-01 | ||
| Enamine | EN300-1944687-10.0g |
1-(2-chloro-5-fluorophenyl)-4,4-difluorocyclohexan-1-amine |
2229075-64-1 | 10g |
$6882.0 | 2023-06-01 | ||
| Enamine | EN300-1944687-1g |
1-(2-chloro-5-fluorophenyl)-4,4-difluorocyclohexan-1-amine |
2229075-64-1 | 1g |
$1200.0 | 2023-09-17 | ||
| Enamine | EN300-1944687-5g |
1-(2-chloro-5-fluorophenyl)-4,4-difluorocyclohexan-1-amine |
2229075-64-1 | 5g |
$3479.0 | 2023-09-17 |
1-(2-chloro-5-fluorophenyl)-4,4-difluorocyclohexan-1-amine Related Literature
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
-
Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
Additional information on 1-(2-chloro-5-fluorophenyl)-4,4-difluorocyclohexan-1-amine
Introduction to 1-(2-chloro-5-fluorophenyl)-4,4-difluorocyclohexan-1-amine (CAS No. 2229075-64-1) and Its Emerging Applications in Chemical Biology
The compound 1-(2-chloro-5-fluorophenyl)-4,4-difluorocyclohexan-1-amine (CAS No. 2229075-64-1) represents a significant advancement in the field of pharmaceutical chemistry, particularly in the design of novel bioactive molecules. Its unique structural framework, featuring a difluorocyclohexane core substituted with a chloro-fluorophenyl group and an amine moiety, positions it as a promising candidate for further exploration in drug discovery and chemical biology. This introduction delves into the compound’s structural features, synthesis methodologies, and its potential applications, emphasizing recent developments in the field.
The molecular architecture of 1-(2-chloro-5-fluorophenyl)-4,4-difluorocyclohexan-1-amine is characterized by a rigid difluorocyclohexane ring, which imparts conformational stability to the molecule. This structural motif is particularly advantageous in medicinal chemistry due to its ability to mimic more complex cyclic scaffolds while maintaining synthetic accessibility. The presence of both chloro and fluoro substituents on the aromatic ring enhances the compound’s lipophilicity and metabolic stability, making it an attractive scaffold for pharmacological development. Additionally, the amine functional group provides a versatile handle for further derivatization, enabling the exploration of diverse biological activities.
The synthesis of 1-(2-chloro-5-fluorophenyl)-4,4-difluorocyclohexan-1-amine involves multi-step organic transformations that highlight the ingenuity of modern synthetic strategies. One common approach begins with the preparation of a halogenated derivative of cyclohexanone, followed by introduction of fluorine atoms via nucleophilic aromatic substitution or metal-catalyzed cross-coupling reactions. The subsequent installation of the chloro-fluorophenyl group is typically achieved through palladium-catalyzed coupling or directed ortho-metalation techniques. The final step involves functionalization of the amine group, which can be accomplished through reductive amination or direct amine coupling reactions. These synthetic routes underscore the compound’s synthetic feasibility while showcasing cutting-edge methodologies in organic chemistry.
Recent research has demonstrated the potential of 1-(2-chloro-5-fluorophenyl)-4,4-difluorocyclohexan-1-amine as a lead compound in drug discovery. Its structural features have been leveraged to develop molecules with enhanced binding affinity to biological targets such as kinases and G protein-coupled receptors (GPCRs). For instance, studies have shown that derivatives of this compound exhibit promising activity against certain cancer-related kinases by modulating their catalytic activity through precise interactions with key residues in the active site. Furthermore, computational modeling has been employed to optimize its pharmacokinetic properties by fine-tuning substituent effects and solubility profiles.
The incorporation of fluorine atoms into pharmaceutical candidates has long been recognized for its ability to improve drug efficacy and selectivity. In the case of 1-(2-chloro-5-fluorophenyl)-4,4-difluorocyclohexan-1-amine, the fluorine atoms contribute to metabolic stability by resisting hydrolysis and oxidation processes. Additionally, their presence can enhance binding interactions with biological targets due to their ability to form strong hydrogen bonds and influence electronic distributions in aromatic systems. These attributes make it an invaluable building block for medicinal chemists seeking to develop next-generation therapeutics.
Advances in high-throughput screening (HTS) technologies have further accelerated the exploration of compounds like 1-(2-chloro-5-fluorophenyl)-4,4-difluorocyclohexan-1-amine in drug discovery pipelines. By systematically testing large libraries of bioactive molecules against disease-relevant targets, researchers can rapidly identify promising candidates for further optimization. Preliminary HTS data suggest that this compound exhibits inhibitory activity against certain inflammatory pathways, positioning it as a potential therapeutic agent for conditions such as rheumatoid arthritis or inflammatory bowel disease. These findings highlight its therapeutic relevance and justify further investigation.
The role of computational chemistry in rational drug design cannot be overstated when discussing compounds like 1-(2-chloro-5-fluorophenyl)-4,4-difluorocyclohexan-1-amine. Molecular docking simulations have been instrumental in predicting binding modes and affinities between this compound and its target proteins. By integrating experimental data with computational predictions, researchers can design analogs with improved potency and selectivity. Moreover, virtual screening techniques enable the rapid identification of structurally diverse derivatives that may exhibit novel biological activities while maintaining favorable pharmacokinetic profiles.
The future directions for research on 1-(2-chloro-5-fluorophenyl)-4,4-difluorocyclohexan-1-amine are multifaceted and exciting. Exploration into its mechanism of action will be crucial for understanding its therapeutic potential fully. Additionally, development of novel synthetic routes that enhance scalability and cost-effectiveness will be essential for moving this compound towards clinical applications. Collaborative efforts between synthetic chemists and biologists will also play a pivotal role in uncovering new applications across various therapeutic areas.
2229075-64-1 (1-(2-chloro-5-fluorophenyl)-4,4-difluorocyclohexan-1-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)